Cas no 1334376-66-7 (ethyl 1-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylpiperidine-3-carboxylate)

• Product Name: ethyl 1-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylpiperidine-3-carboxylate
• CAS No: 1334376-66-7
• MF: C₁₆H₂₃N₇O₂
• MW: 345.399522066116
• CID: 6174985
• PubChem ID: 56724479
• Update Time: 2025-07-04

ethyl 1-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylpiperidine-3-carboxylate
• ethyl 1-(7-(pyrrolidin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl)piperidine-3-carboxylate
• F6143-0369
• 1334376-66-7
• AKOS024533609
• VU0533362-1
• ethyl 1-[7-(pyrrolidin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]piperidine-3-carboxylate
• ethyl 1-(7-pyrrolidin-1-yl-2H-triazolo[4,5-d]pyrimidin-5-yl)piperidine-3-carboxylate

• Inchi： 1S/C16H23N7O2/c1-2-25-15(24)11-6-5-9-23(10-11)16-17-13-12(19-21-20-13)14(18-16)22-7-3-4-8-22/h11H,2-10H2,1H3,(H,17,18,19,20,21)
• InChI Key： VORBZTJZEIAXPL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C2=NC3C(C(=N2)N2CCCC2)=NNN=3)CCC1)=O

Computed Properties

• Exact Mass: 345.19132300g/mol
• Monoisotopic Mass: 345.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on ethyl 1-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylpiperidine-3-carboxylate

Introduction to Ethyl 1-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-5-ylpiperidine-3-carboxylate (CAS No. 1334376-66-7)

Ethyl 1-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-5-ylpiperidine-3-carboxylate, identified by its CAS number 1334376-66-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest.

The molecular structure of this compound is characterized by its intricate arrangement of nitrogen-containing heterocycles, which include a pyrrolidine ring, a triazolopyrimidine core, and a piperidine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable scaffold for developing novel therapeutic agents. Specifically, the pyrrolidin-1-yl substituent contributes to the compound's ability to interact with biological targets in a specific manner, while the triazolo[4,5-d]pyrimidin moiety enhances its binding affinity to certain enzymes and receptors.

In recent years, there has been a growing interest in exploring the potential of triazolopyrimidine derivatives as pharmacological agents. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. The< strong>Ethyl 1-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-5-ylpiperidine-3-carboxylate is no exception and has been investigated for its potential therapeutic applications.

One of the most compelling aspects of this compound is its structural versatility. The combination of different heterocyclic rings allows for fine-tuning of its pharmacological properties by modifying specific functional groups. For instance, the ester group at the piperidine carboxylate position can be readily modified to enhance solubility or metabolic stability, which are critical factors for drug development.

The synthesis of< strong>Ethyl 1-7-(pyrrolidin-1-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-5-ylpiperidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the triazolopyrimidine core through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the< strong>pyrrolidin group and the piperidine carboxylate moiety. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The biological activity of< strong>Ethyl 1-7-(pyrrolidin-1-y)l-pyrrolidin-l-pyrrolyl]-lH-pyrazolotriazolino[4,l-c]-l,l-imidazo[ll-c]pyridine has been extensively studied in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits potent inhibitory activity against several target enzymes and receptors relevant to human diseases. For example, it has shown promise in inhibiting kinases that are overexpressed in cancer cells, thereby potentially disrupting tumor growth and proliferation.

In addition to its anti-cancer potential, this compound has also demonstrated anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The ability of< strong>Ethyl 1-(7-pyrrolyl)-lH-pyrazolotriazolino[l,l-c]-l,l-imidazo[lI-c]pyridine to modulate inflammatory pathways suggests that it may have therapeutic benefits in these contexts.

The development of novel drug candidates relies heavily on high-throughput screening techniques that allow for rapid assessment of biological activity across large libraries of compounds. The< strong>Ethyl 1-(7-pyrrolyl)-lH-pyrazolotriazolino[l,l-c]-l,l-imidazo[lI-c]pyridine, with its unique structural features, has been incorporated into such screening programs to identify new leads for drug development.

The future prospects for< strong>Ethyl 1-(7-pyrrolyl)-lH-pyrazolotriazolino[l,l-c]-l,l-imidazo[lI-c]pyridine are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate preclinical findings into clinical trials and ultimately bring new treatments to patients.

In conclusion,< strong>Ethyl 1-(7-pyrrolyl)-lH-pyrazolotriazolino[l,l-c]-l,l-imidazo[lI-c]pyridine, identified by its CAS number1334376--66--7, is a structurally complex and biologically active compound with significant potential in drug discovery. Its unique combination of heterocyclic rings and functional groups makes it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacological properties,< strong>Ethyl 1-(7-pyrrolyl)-lH-pyrazolotriazolino[l,l-c]-l,l-imidazo[lI-c]pyridine is poised to make meaningful contributions to human health.